
An In-depth Technical Guide on the Physical
Properties of Diethyl sec-butylethylmalonate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethyl sec-butylethylmalonate

Cat. No.: B054290 Get Quote

This guide provides a comprehensive overview of the core physical properties of Diethyl sec-
butylethylmalonate, targeting researchers, scientists, and professionals in drug development.

It includes a summary of quantitative data, detailed experimental protocols for property

determination, and a logical diagram illustrating the relationship between these properties and

their measurement techniques.

Core Physical Properties
Diethyl sec-butylethylmalonate is a colorless oil.[1][2] Key physical data for this compound

are summarized in the table below.
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Property Value

Molecular Formula C₁₃H₂₄O₄[3]

Molecular Weight 244.33 g/mol [3]

Boiling Point 110-114°C at 18 mmHg[1][2]

Density 0.98 g/cm³[1][2]

Refractive Index 1.4230-1.4260[1][2]

Flash Point 110-114°C at 18 mmHg[1][2]

pKa (Predicted) 13.13 ± 0.46[1][2]

Solubility
Slightly soluble in Chloroform, Sparingly soluble

in Methanol[1][2]

Storage Temperature 2-8°C[1][2]

Experimental Protocols for Determination of
Physical Properties
The following sections detail the standard methodologies for determining the key physical

properties of a liquid organic compound such as Diethyl sec-butylethylmalonate.

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[4] The capillary method is a common micro technique for its determination.

Apparatus: Thiele tube or a beaker with a high-boiling point liquid (e.g., paraffin oil),

thermometer, a small test tube (fusion tube), and a capillary tube sealed at one end.[5][6]

Procedure:

A small amount of the liquid sample (a few milliliters) is placed into the fusion tube.[6]

A capillary tube, sealed at one end, is inverted and placed into the liquid in the fusion tube.

[5]
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The fusion tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.[5]

The assembly is immersed in a heating bath (Thiele tube or oil bath).[5]

The bath is heated gently. As the temperature rises, air trapped in the capillary tube will

slowly bubble out.

When a continuous and rapid stream of bubbles emerges from the capillary, the heating is

stopped.[5]

The liquid will begin to cool. The boiling point is the temperature at which the bubbling

stops and the liquid just begins to enter the capillary tube.[5]

Density is the mass of a substance per unit volume.[7] The pycnometer method provides a

precise way to measure the density of a liquid.

Apparatus: Pycnometer (a glass flask with a specific, known volume), and an analytical

balance.[8]

Procedure:

A clean, dry pycnometer is weighed accurately on an analytical balance (m₁).

The pycnometer is filled with the liquid sample, ensuring no air bubbles are present. The

stopper is inserted, and any excess liquid is wiped from the outside.

The filled pycnometer is weighed again to determine the combined mass (m₂).

The mass of the liquid is calculated by subtracting the mass of the empty pycnometer (m₂

- m₁).

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

The refractive index measures how light bends as it passes through a substance and is a

characteristic property.[9] The Abbe refractometer is a common instrument for this

measurement.[10]
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Apparatus: Abbe refractometer, light source (often built-in), and a dropper.

Procedure:

The refractometer prisms are cleaned with a suitable solvent (e.g., ethanol) and a soft

tissue.

A few drops of the liquid sample are placed on the surface of the lower prism using a

dropper.

The prisms are closed and locked.

The light source is turned on, and the eyepiece is adjusted to bring the crosshairs into

focus.

The adjustment knob is turned until the boundary between the light and dark regions is

sharp and centered on the crosshairs. A chromaticity adjustment may be needed to

remove any color fringe.

The refractive index value is read directly from the instrument's scale.

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

[11] Qualitative solubility tests can provide information about the polarity and functional groups

present in a compound.[12]

Apparatus: Small test tubes, droppers, and various solvents (e.g., water, 5% NaOH, 5%

NaHCO₃, 5% HCl, concentrated H₂SO₄).[13]

Procedure:

Water Solubility: A small amount of the sample (e.g., 25 mg of solid or 0.05 mL of liquid) is

added to a test tube containing about 0.75 mL of water. The tube is shaken vigorously.[13]

If the compound dissolves, it is water-soluble. The pH of the aqueous solution can then be

tested.

Acid/Base Solubility: If the compound is insoluble in water, its solubility is tested in a series

of aqueous solutions of different pHs.
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5% NaOH: Solubility indicates an acidic compound (e.g., carboxylic acid or phenol).[12]

5% NaHCO₃: Solubility indicates a strong organic acid (e.g., a carboxylic acid).[13]

5% HCl: Solubility indicates a basic compound (e.g., an amine).[13]

Concentrated Sulfuric Acid: If the compound is insoluble in the above, it is tested in cold,

concentrated H₂SO₄. Solubility in this strong acid can indicate the presence of neutral

compounds containing oxygen, nitrogen, or sulfur, or compounds with double or triple

bonds.[12]

Logical Relationships in Physical Property
Determination
The following diagram illustrates the logical flow from the chemical compound to its measurable

physical properties and the experimental methods used for their quantification.
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Click to download full resolution via product page

Caption: Logical flow from compound to properties and their measurement methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DIETHYL SEC-BUTYLMALONATE CAS#: 83-27-2 [m.chemicalbook.com]

2. DIETHYL SEC-BUTYLMALONATE | 83-27-2 [chemicalbook.com]

3. Diethyl sec-butylethylmalonate | C13H24O4 | CID 78939 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

5. vijaynazare.weebly.com [vijaynazare.weebly.com]

6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

7. uoanbar.edu.iq [uoanbar.edu.iq]

8. mt.com [mt.com]

9. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

10. pubs.aip.org [pubs.aip.org]

11. How to Determine Solubility: 14 Steps (with Pictures) - wikiHow [wikihow.com]

12. www1.udel.edu [www1.udel.edu]

13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

To cite this document: BenchChem. [An In-depth Technical Guide on the Physical Properties
of Diethyl sec-butylethylmalonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054290#physical-properties-of-diethyl-sec-
butylethylmalonate]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b054290?utm_src=pdf-body-img
https://www.benchchem.com/product/b054290?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB6124515_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6124515.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-sec-butylethylmalonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-sec-butylethylmalonate
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.uoanbar.edu.iq/eStoreImages/Bank/17287.pdf
https://www.mt.com/ph/en/home/applications/Laboratory_weighing/density-measurement.html
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://pubs.aip.org/aip/rsi/article/88/12/125105/362132/Simple-method-to-measure-the-refractive-index-of
https://www.wikihow.com/Determine-Solubility
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b054290#physical-properties-of-diethyl-sec-butylethylmalonate
https://www.benchchem.com/product/b054290#physical-properties-of-diethyl-sec-butylethylmalonate
https://www.benchchem.com/product/b054290#physical-properties-of-diethyl-sec-butylethylmalonate
https://www.benchchem.com/product/b054290#physical-properties-of-diethyl-sec-butylethylmalonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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